Cas no 2639413-92-4 (Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate)

Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate is a fluorinated pyrazine derivative with potential applications in pharmaceutical and agrochemical research. The presence of the trifluoroethylamino group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The tert-butyl ester moiety offers synthetic versatility, allowing for further functionalization under mild conditions. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the preparation of heterocyclic scaffolds with tailored pharmacological profiles.
Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate structure
2639413-92-4 structure
Product Name:Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate
CAS No:2639413-92-4
MF:C11H14F3N3O2
MW:277.2429728508
CID:5958573
PubChem ID:165896578
Update Time:2025-05-25

Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639413-92-4
    • EN300-28229773
    • tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate
    • Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate
    • Inchi: 1S/C11H14F3N3O2/c1-10(2,3)19-9(18)7-4-16-8(5-15-7)17-6-11(12,13)14/h4-5H,6H2,1-3H3,(H,16,17)
    • InChI Key: KKKZVAYXCLQLBI-UHFFFAOYSA-N
    • SMILES: FC(CNC1=CN=C(C=N1)C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 277.10381118g/mol
  • Monoisotopic Mass: 277.10381118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.1Ų

Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate Pricemore >>

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Additional information on Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate

Introduction to Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate (CAS No. 2639413-92-4)

Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate, with the CAS number 2639413-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazine family, which is well-known for its diverse biological activities and potential applications in drug development. The presence of a tert-butyl group and a (2,2,2-trifluoroethyl)amino moiety in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural features of Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate contribute to its reactivity and functionality. The tert-butyl group, a bulky alkyl group, can influence the electronic properties of the molecule and its interactions with other compounds. On the other hand, the (2,2,2-trifluoroethyl)amino group introduces fluorine atoms into the structure, which are known to enhance metabolic stability and binding affinity in drug molecules. These characteristics make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of new drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Pyrazine derivatives have shown promise in these areas due to their ability to modulate biological pathways and interact with target proteins. Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate has been studied for its potential as a lead compound in drug discovery efforts. Its unique structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications.

One of the key areas where this compound has been explored is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can inhibit kinase activity, researchers aim to develop drugs that can disrupt abnormal signaling processes. Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate has been investigated as a potential scaffold for kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Another area of interest is the use of this compound in the development of anti-inflammatory agents. Inflammation is a complex biological process that contributes to various diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting inflammatory pathways, researchers hope to develop drugs that can alleviate symptoms and improve patient outcomes. Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate has been studied for its potential to modulate inflammatory responses by interacting with specific receptors and enzymes involved in inflammation.

The synthesis of Tert-butyl 5-[(2,2,2-trifluoroethyl)amino]pyrazine-2-carboxylate involves multiple steps and requires careful optimization to achieve high yields and purity. The introduction of the (2,2,2-trifluoroethyl)amino group is particularly challenging due to the sensitivity of fluorinated compounds. However, advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

In conclusion, Tert-butyl 5-[(2,22,22-trifluoroethyl)amino]pyrazine- < strong>carboxylate (CAS No. 2639413-92-< strong >4 strong>) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.

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